Cas no 839-93-0 (1-(2,4-dinitrophenyl)piperidine)

• Product Name: 1-(2,4-dinitrophenyl)piperidine
• CAS No: 839-93-0
• MF: C₁₁H₁₃N₃O₄
• MW: 251.238622426987
• CID: 989136
• PubChem ID: 225454
• Update Time: 2025-04-20

1-(2,4-dinitrophenyl)piperidine Chemical and Physical Properties

Names and Identifiers

• 1-(2,4-dinitrophenyl)piperidine
• CHEMBL4442180
• 839-93-0
• BS-24319
• (2,4-dinitrophenyl)piperidine
• NSC14844
• MPGYUYKSTWTQFS-UHFFFAOYSA-N
• Oprea1_002242
• AKOS000617272
• N-2,4-DINITROPHENYLPIPERIDINE
• NSC-215263
• SCHEMBL3738174
• CS-0206809
• NSC215263
• Q63409732
• Piperidine,4-dinitrophenyl)-
• NSC-14844
• Piperidine, 1-(2,4-dinitrophenyl)-
• DTXSID90279965
• N-(2,4-dinitr ophenyl)-piperidine
• MixCom1_000196
• Maybridge1_000108
• STK364308

• MDL： MFCD00023654
• Inchi： 1S/C11H13N3O4/c15-13(16)9-4-5-10(11(8-9)14(17)18)12-6-2-1-3-7-12/h4-5,8H,1-3,6-7H2
• InChI Key： MPGYUYKSTWTQFS-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=C(C=CC=1N1CCCCC1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 251.09060590g/mol
• Monoisotopic Mass: 251.09060590g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 94.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines Dinitroanilines